Cas no 2228176-97-2 (2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine)

• Product Name: 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine
• CAS No: 2228176-97-2
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5993410
• PubChem ID: 165759219
• Update Time: 2025-06-10

2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine
• EN300-1752176
• 2228176-97-2

• Inchi： 1S/C9H13NS/c1-6(5-10)9-4-7(2)11-8(9)3/h4H,1,5,10H2,2-3H3
• InChI Key： SGWGHUCVZLHLMS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=C)CN)=C1C

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine (CAS No. 2228176-97-2)

2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine (CAS No. 2228176-97-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its thiophene backbone and prop-2-en-1-amine functional group, offers a versatile platform for synthetic modifications, making it a valuable intermediate in modern chemical research.

The growing interest in 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine is evident from the surge in searches related to "thiophene derivatives in drug discovery" and "amine-functionalized heterocycles." Researchers are particularly intrigued by its potential role in designing bioactive molecules, given the prevalence of thiophene moieties in FDA-approved drugs. Its CAS No. 2228176-97-2 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across scientific and industrial domains.

One of the key advantages of 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine lies in its synthetic adaptability. The compound's vinylamine group allows for facile conjugation with other molecular entities, enabling the development of targeted therapeutics and functional materials. Recent studies have explored its utility in catalysis and polymer chemistry, where its electron-rich thiophene ring enhances stability and reactivity. These attributes align with the rising demand for sustainable chemical processes and green chemistry solutions.

In the context of pharmaceutical applications, 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine has been investigated as a precursor for small-molecule inhibitors and receptor modulators. Its structural resemblance to naturally occurring heterocyclic amines makes it a promising candidate for drug design. Online queries such as "thiophene-based drugs" and "amine derivatives in medicine" reflect the compound's relevance in cutting-edge therapeutic development.

From an industrial perspective, the compound's stability under various conditions makes it suitable for high-performance material synthesis. Innovations in organic electronics and conductive polymers have further propelled interest in CAS No. 2228176-97-2, as researchers seek to harness its electron-donating properties for next-generation devices. This aligns with global trends toward renewable energy technologies and smart materials.

Quality control and analytical characterization of 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine are critical for ensuring its efficacy in applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These practices address common user concerns about "how to validate amine compounds" and "analytical methods for heterocycles," underscoring the importance of rigorous standards in chemical research.

In summary, 2-(2,5-dimethylthiophen-3-yl)prop-2-en-1-amine (CAS No. 2228176-97-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug discovery, material science, and catalysis highlights its enduring value in innovation-driven fields. As interest in sustainable chemistry and functional materials continues to grow, this compound is poised to play a pivotal role in shaping future advancements.